Cas no 2086689-02-1 (2-(Biotin-amido)-1,3-bis(carboxylethoxy)propane)

• Product Name: 2-(Biotin-amido)-1,3-bis(carboxylethoxy)propane
• CAS No: 2086689-02-1
• MF: C₁₉H₃₁N₃O₈S
• MW: 461.529744386673
• CID: 3044377
• PubChem ID: 126480459
• Update Time: 2024-11-05

2-(Biotin-amido)-1,3-bis(carboxylethoxy)propane Chemical and Physical Properties

Names and Identifiers

• 2-(Biotin-amido)-1,3-bis(carboxylethoxy)propane
• 3-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-3-(2-carboxyethoxy)propoxy]propanoic acid
• 3,3'-((2-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)propane-1,3-diyl)bis(oxy))dipropionic acid
• 3-(2-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-3-(2-carboxyethoxy)propoxy)propanoic acid
• AKOS040740991
• BP-23508
• DA-59991
• 2-(Biotin-amido)-1,3-bis-(C1-PEG1-acid)
• 2-(Biotin-amido)-13-bis(carboxylethoxy)propane
• C70452
• CS-0091072
• HY-125392
• 2086689-02-1

• Inchi： 1S/C19H31N3O8S/c23-15(4-2-1-3-14-18-13(11-31-14)21-19(28)22-18)20-12(9-29-7-5-16(24)25)10-30-8-6-17(26)27/h12-14,18H,1-11H2,(H,20,23)(H,24,25)(H,26,27)(H2,21,22,28)/t13-,14-,18-/m0/s1
• InChI Key： NRIDXCVOVMVZJD-DEYYWGMASA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NC(COCCC(=O)O)COCCC(=O)O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 461.18318613g/mol
• Monoisotopic Mass: 461.18318613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 189Ų

Experimental Properties

• Color/Form: Solid powder

2-(Biotin-amido)-1,3-bis(carboxylethoxy)propane Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).